Cas no 1804703-85-2 (4-(Difluoromethyl)-2-fluoro-5-methylpyridine)

• Product Name: 4-(Difluoromethyl)-2-fluoro-5-methylpyridine
• CAS No: 1804703-85-2
• MF: C₇H₆F₃N
• MW: 161.124452114105
• CID: 4922988
• Update Time: 2025-06-12

4-(Difluoromethyl)-2-fluoro-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-fluoro-5-methylpyridine

• Inchi： 1S/C7H6F3N/c1-4-3-11-6(8)2-5(4)7(9)10/h2-3,7H,1H3
• InChI Key： YEPJAHWFDDRRTK-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N=CC=1C)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• XLogP3: 2.3
• Topological Polar Surface Area: 12.9

Additional information on 4-(Difluoromethyl)-2-fluoro-5-methylpyridine

Introduction to 4-(Difluoromethyl)-2-fluoro-5-methylpyridine (CAS No. 1804703-85-2) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

4-(Difluoromethyl)-2-fluoro-5-methylpyridine, identified by the CAS number 1804703-85-2, is a fluorinated pyridine derivative that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to a class of heterocyclic compounds that exhibit a wide range of biological activities, making it a valuable scaffold for drug discovery and development. The presence of both difluoromethyl and fluoro substituents in its molecular structure imparts distinct electronic and steric effects, which can be exploited to modulate the biological activity of the compound.

The difluoromethyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity, while the fluoro substituents can influence both the pharmacokinetic and pharmacodynamic properties of drug candidates. These features have made 4-(Difluoromethyl)-2-fluoro-5-methylpyridine a promising candidate for further investigation in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel bioactive molecules, demonstrating its versatility in medicinal chemistry.

In the realm of oncology, fluorinated pyridines have been extensively studied for their ability to interfere with key enzymatic pathways involved in cancer cell proliferation and survival. The structural motif of 4-(Difluoromethyl)-2-fluoro-5-methylpyridine has been incorporated into several lead compounds that exhibit potent antitumor activity. For instance, research has shown that derivatives of this compound can inhibit tyrosine kinases, which are critical targets in the treatment of various cancers. The difluoromethyl group plays a crucial role in enhancing the binding affinity of these inhibitors to their target enzymes, thereby improving their therapeutic efficacy.

Moreover, the fluoro substituents in 4-(Difluoromethyl)-2-fluoro-5-methylpyridine contribute to its metabolic stability, reducing the likelihood of rapid degradation in vivo. This property is particularly important for drug candidates that require prolonged half-life to achieve sustained therapeutic effects. Additionally, the methyl group at the 5-position provides steric hindrance, which can be utilized to optimize binding interactions with biological targets. These structural features collectively make 4-(Difluoromethyl)-2-fluoro-5-methylpyridine a versatile scaffold for designing next-generation anticancer agents.

Beyond oncology, this compound has shown promise in other therapeutic areas as well. Inflammation research has identified several bioactive molecules derived from fluorinated pyridines that exhibit anti-inflammatory properties. The unique electronic distribution induced by the difluoromethyl and fluoro groups allows these compounds to interact with inflammatory pathways effectively. Preclinical studies have demonstrated that certain derivatives of 4-(Difluoromethyl)-2-fluoro-5-methylpyridine can modulate cytokine production and reduce inflammation-related symptoms, suggesting their potential as novel anti-inflammatory agents.

Central nervous system (CNS) disorders represent another area where fluorinated pyridines have shown significant promise. The blood-brain barrier (BBB) poses a major challenge for drug delivery to the CNS, but fluorinated compounds like 4-(Difluoromethyl)-2-fluoro-5-methylpyridine have demonstrated improved permeability due to their lipophilic nature. This property has enabled researchers to develop novel therapeutics for neurological conditions such as Alzheimer's disease and Parkinson's disease. The structural features of this compound allow it to cross the BBB more efficiently, delivering therapeutic payloads to affected brain regions.

The synthesis of 4-(Difluoromethyl)-2-fluoro-5-methylpyridine involves multi-step organic reactions that highlight its complexity as a chemical entity. Advanced synthetic methodologies have been employed to introduce the necessary fluorinated groups while maintaining high selectivity and yield. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the pyridine core structure. Additionally, modern spectroscopic techniques like NMR and mass spectrometry play a crucial role in confirming the structural integrity of the compound during synthesis.

The pharmacological profile of 4-(Difluoromethyl)-2-fluoro-5-methylpyridine has been extensively characterized through both computational modeling and experimental studies. Molecular docking simulations have been used to predict how this compound interacts with biological targets at the atomic level. These simulations provide valuable insights into binding affinities and mechanism-of-action, guiding further optimization efforts. Experimental validation through enzyme inhibition assays and cell-based assays has confirmed many of these predictions, reinforcing the compound's potential as a lead molecule.

In conclusion,4-(Difluoromethyl)-2-fluoro-5-methylpyridine (CAS No. 1804703-85-2) is a multifaceted compound with significant potential in chemical biology and medicinal chemistry. Its unique structural features, including the presence of both difluoromethyl and fluoro substituents, make it an attractive scaffold for designing novel bioactive molecules with applications across various therapeutic areas. Recent research highlights its role in oncology, inflammation, and CNS disorders, demonstrating its versatility as a starting point for drug discovery efforts. As synthetic methodologies continue to advance, further exploration of this compound's pharmacological properties will undoubtedly yield exciting new developments in medicine.